1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C10H9N3O/c11-10(14)8-6-12-13(7-8)9-4-2-1-3-5-9/h1-7H,(H2,11,14)
• InChI Key: JAVARWIMYKHDFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C=N2)C(=O)N
• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol

Description

1-Phenyl-1H-pyrazole-4-carboxamide is a chemical compound with the molecular weight of 202.22. It is a derivative of pyrazole, a five-membered heterocyclic moiety with two nitrogen atoms in adjacent positions.

Synthesis Analysis

The synthesis of 1-phenyl-1H-pyrazole-4-carboxamide and its derivatives has been a subject of interest in various studies. The structures of these compounds are usually confirmed by 1H NMR, 13C NMR, and HRMS.

Molecular Structure Analysis

The molecular structure of 1-phenyl-1H-pyrazole-4-carboxamide has been characterized in several studies. The structure is typically analyzed using techniques such as 1H NMR, 13C NMR, and HRMS.

Physical And Chemical Properties Analysis

1-Phenyl-1H-pyrazole-4-carboxamide is a solid at ambient temperature. More detailed physical and chemical properties

Scientific Research Applications

Antifungal Applications

1-phenyl-1H-pyrazole-4-carboxamide derivatives have been synthesized and tested for their antifungal activities. .

Fungicide Development

Pyrazole-4-carboxamides have been synthesized as potential fungicide candidates. .

Insecticidal Activities

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Anticancer Applications

Some 1-phenyl-1H-pyrazole-4-carboxamide derivatives have been prepared and tested for their anticancer activities. .

Energy Synthesis Inhibition

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Mitochondrial Electron Transfer Inhibition

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Q & A

Q1: What is the utility of 1-phenyl-1H-pyrazole-4-carboxamide in organic synthesis?

A1: 1-phenyl-1H-pyrazole-4-carboxamide serves as a versatile building block in synthesizing diverse heterocyclic compounds with potential pharmacological applications [, ]. Its reactivity allows for further modifications and incorporation into larger molecular frameworks.

Q2: Can you describe a specific example where 1-phenyl-1H-pyrazole-4-carboxamide derivatives were synthesized and tested for biological activity?

A3: Researchers synthesized a series of pyrazole-based inhibitors of the enhancer of zeste homologue 2 (EZH2) enzyme []. One notable derivative, N-((4,6-dimethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide (compound 1o in the study), exhibited low micromolar inhibition of EZH2/PRC2 with high selectivity against other methyltransferases. In vitro studies showed that compound 1o induced growth arrest, reduced H3K27me3 levels, and triggered apoptosis and autophagy in breast cancer, leukemia, and neuroblastoma cell lines [].

Q3: Has 1-phenyl-1H-pyrazole-4-carboxamide been used in the development of analytical sensors?

A4: Yes, derivatives of 1-phenyl-1H-pyrazole-4-carboxamide have demonstrated potential as sensing elements in ion-selective electrodes. For instance, 5-amino-1-phenyl-1H-pyrazole-4-carboxamide was employed in a chromium(III) membrane sensor designed for biological and environmental samples []. Similarly, 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide served as the basis for an iron-selective PVC membrane sensor [].

Q4: Are there any studies investigating the interaction of 1-phenyl-1H-pyrazole-4-carboxamide derivatives with hydrazine hydrate?

A5: Yes, researchers have explored the reaction of 5-chloro-1-phenyl-1H-pyrazole-4-carboxamide and 5-chloro-N-formyl-1-phenyl-1H-pyrazole-4-carboxamide with hydrazine hydrate []. These reactions yield various pyrazole derivatives, with the specific products depending on reaction time and conditions. The study characterized the synthesized compounds using elemental analysis and spectroscopic techniques to confirm their structures [].